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Compound of Interest

Compound Name: Paenilagicin

Cat. No.: B12386726 Get Quote

Welcome to the technical support center for Paenilagicin. This resource is designed to assist

researchers, scientists, and drug development professionals in optimizing the use of

Paenilagicin in in vitro experiments. Here you will find troubleshooting guides and frequently

asked questions to address common challenges and ensure the successful application of this

antimicrobial peptide.

Frequently Asked Questions (FAQs)
1. What is the mechanism of action for Paenilagicin?

Paenilagicin is a cationic antimicrobial peptide that primarily targets and disrupts bacterial cell

membranes. Its positively charged amino acid residues are attracted to the negatively charged

components of bacterial membranes, such as lipopolysaccharides (LPS) in Gram-negative

bacteria and teichoic acids in Gram-positive bacteria. This interaction leads to membrane

permeabilization, leakage of intracellular contents, and ultimately, cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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